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Compound of Interest

Compound Name: Prosulfuron-d3

Cat. No.: B15598375 Get Quote

Prosulfuron-d3: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Prosulfuron-d3, including its

fundamental chemical properties, mechanism of action, toxicological profile, and environmental

fate. Detailed experimental methodologies and visual representations of key pathways are

included to support research and development activities.

Core Chemical and Physical Properties
Prosulfuron-d3 is the deuterated form of Prosulfuron, a sulfonylurea herbicide. The inclusion

of deuterium atoms makes it a valuable internal standard for quantitative analysis by mass

spectrometry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15598375?utm_src=pdf-interest
https://www.benchchem.com/product/b15598375?utm_src=pdf-body
https://www.benchchem.com/product/b15598375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Name

N-[[(4-Methoxy-6-methyl-1,3,5-

triazin-2-yl)amino]carbonyl]-2-

(3,3,3-

trifluoropropyl)benzenesulfona

mide-d3

[1][2]

CAS Number 94125-34-5 (unlabelled) [1][2][3]

Molecular Formula C15H13D3F3N5O4S [1][4][5]

Molecular Weight 422.40 g/mol [1][4][5]

Appearance Colorless crystals [6]

Mechanism of Action: Inhibition of Acetolactate
Synthase
Prosulfuron's herbicidal activity stems from its potent and specific inhibition of the plant enzyme

acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS)[7][8]. This

enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and

isoleucine[8][9]. As these amino acids are essential building blocks for proteins, the inhibition of

ALS leads to a cessation of cell division and plant growth, ultimately resulting in plant death[6].

Animals do not possess the ALS enzyme, which contributes to the low direct toxicity of

sulfonylurea herbicides to mammals[7].

The inhibition of ALS disrupts the conversion of pyruvate and α-ketobutyrate into acetolactate

and α-aceto-α-hydroxybutyrate, respectively. This blockage in the metabolic pathway is the

primary mode of action.

Signaling Pathway Diagram
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Caption: Prosulfuron inhibits acetolactate synthase (ALS), blocking the biosynthesis of

essential amino acids.

Experimental Protocols
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Analytical Method for Prosulfuron in Soil and Water
A common and sensitive method for the determination of Prosulfuron in environmental samples

is High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-

MS/MS). The following is a generalized protocol based on established methods.

1. Sample Preparation

Water Samples:

Filter the water sample through a 0.45 µm filter to remove particulate matter.

For trace analysis, a solid-phase extraction (SPE) step is often employed to concentrate

the analyte. A suitable SPE cartridge (e.g., C18) is conditioned, the water sample is

passed through, and the analyte is eluted with an organic solvent like methanol or

acetonitrile.

The eluate is then evaporated to dryness and reconstituted in a smaller volume of the

mobile phase.

Soil Samples:

Air-dry the soil sample and sieve to ensure homogeneity.

Extract a known weight of soil with a suitable solvent mixture, such as acetonitrile/water,

often with the aid of sonication or mechanical shaking.

Centrifuge the mixture and collect the supernatant.

The extract may require a clean-up step using SPE to remove interfering matrix

components.

The cleaned extract is then concentrated and reconstituted in the mobile phase.

2. HPLC-MS/MS Analysis

Instrumentation: A liquid chromatograph coupled to a triple quadrupole mass spectrometer

with an electrospray ionization (ESI) source is typically used.
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Chromatographic Conditions:

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient elution with a mixture of water and acetonitrile, both containing a

small amount of an acidifier like formic acid, is typical.

Flow Rate: Dependent on the column dimensions, but often in the range of 0.2-0.5

mL/min.

Injection Volume: Typically 5-20 µL.

Mass Spectrometric Conditions:

Ionization Mode: ESI in positive ion mode is generally used for sulfonylureas.

Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification and

confirmation. This involves selecting a specific precursor ion for Prosulfuron and

monitoring for one or more specific product ions.

MRM Transitions: Specific precursor/product ion transitions for Prosulfuron would be

determined and optimized on the specific instrument.

3. Quantification

A calibration curve is generated using a series of standard solutions of known

concentrations.

Prosulfuron-d3 is used as an internal standard to correct for matrix effects and variations in

instrument response. It is added to all samples and standards at a constant concentration.

The concentration of Prosulfuron in the sample is determined by comparing the peak area

ratio of the analyte to the internal standard against the calibration curve.

Experimental Workflow Diagram
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Analytical Workflow for Prosulfuron in Environmental Samples
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Caption: A generalized workflow for the analysis of Prosulfuron in environmental samples using

HPLC-MS/MS.

Toxicological Profile
Prosulfuron has been extensively studied for its toxicological effects, primarily through studies

conducted according to OECD guidelines. The data indicates a low order of acute toxicity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Study Type
OECD Guideline
(Typical)

Summary of
Findings for
Prosulfuron

Source(s)

Acute Oral Toxicity 423 Low toxicity in rats. [10]

Acute Dermal Toxicity 402 Low toxicity in rats.

Acute Inhalation

Toxicity
403 Low toxicity in rats.

Skin Irritation 404
Not a skin irritant in

rabbits.

Eye Irritation 405
Slight eye irritant in

rabbits.

Skin Sensitization 406
Not a skin sensitizer in

guinea pigs.

Genotoxicity 471, 473, 474

Not mutagenic or

genotoxic in a battery

of in vitro and in vivo

assays.

Carcinogenicity 451
Not carcinogenic in

mice and rats.
[11]

Reproductive Toxicity 416

Not a reproductive

toxicant in a 2-

generation study in

rats.

Developmental

Toxicity
414

Not a developmental

toxicant in rats and

rabbits at doses not

maternally toxic.

Chronic Toxicity 452 The primary target

organs upon repeated

dosing are the liver

[12][13]
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and the hematopoietic

system.

Environmental Fate
The environmental fate of Prosulfuron is influenced by soil type, pH, and microbial activity.

Studies are generally conducted following OECD guidelines.

Environmental
Process

OECD Guideline
(Typical)

Summary of
Findings for
Prosulfuron

Source(s)

Hydrolysis 111

Stable at neutral and

alkaline pH; hydrolysis

occurs under acidic

conditions.

[14][15]

Photolysis in Water 316
Not a major

degradation pathway.
[14][15]

Aerobic Soil

Metabolism
307

Biodegradation is a

significant dissipation

route; half-life is

variable depending on

soil properties.

[15]

Anaerobic Soil

Metabolism
307

Degradation is slower

than under aerobic

conditions.

[15]

Mobility in Soil 106

Mobile in soils with

low organic matter

and high pH. Leaching

potential exists.

[14][15]

This technical guide is intended for informational purposes for a scientific audience. All

laboratory work should be conducted in accordance with established safety protocols and

regulatory guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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